Cas no 863027-98-9 (3,6-Dibromo-N-(2-ethylhexyl)phthalimide)

• Product Name: 3,6-Dibromo-N-(2-ethylhexyl)phthalimide
• CAS No: 863027-98-9
• MF: C₁₆H₁₉Br₂NO₂
• MW: 417.135563135147
• CID: 2179645
• PubChem ID: 59523077
• Update Time: 2025-06-14

3,6-Dibromo-N-(2-ethylhexyl)phthalimide Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromo-2-(2-ethylhexyl)isoindoline-1,3-dione
• n-(2-ethylhexyl)-3,6-dibromophthalimide
• 3,6-Dibromo-N-(2-ethylhexyl)phthalimide
• 1H-Isoindole-1,3(2H)-dione, 4,7-dibromo-2-(2-ethylhexyl)-
• 4,7-二溴-2-(2-乙基己基)异吲哚啉-1,3-二酮
• 4,7-Dibromo-2-(2-ethylhexyl)-1H-isoindole-1,3(2H)-dione (ACI)
• 4,7-dibromo-2-(2-ethylhexyl)isoindole-1,3-dione
• 863027-98-9
• F77660
• DB-252923
• 1H-Isoindole-1,3(2H)-dione,4,7-dibromo-2-(2-ethylhexyl)-
• CS-0433881
• SCHEMBL3106921

• Inchi： 1S/C16H19Br2NO2/c1-3-5-6-10(4-2)9-19-15(20)13-11(17)7-8-12(18)14(13)16(19)21/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： MFVRURWCDDILCC-UHFFFAOYSA-N
• SMILES： O=C1N(CC(CCCC)CC)C(=O)C2C1=C(C=CC=2Br)Br

Computed Properties

• Exact Mass: 416.97620g/mol
• Monoisotopic Mass: 414.97825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 5.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3,6-Dibromo-N-(2-ethylhexyl)phthalimide

Recent Advances in the Study of 3,6-Dibromo-N-(2-ethylhexyl)phthalimide (CAS: 863027-98-9)

3,6-Dibromo-N-(2-ethylhexyl)phthalimide (CAS: 863027-98-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This phthalimide derivative, characterized by its dibromo substitution and 2-ethylhexyl side chain, has shown promising potential in various applications, including antimicrobial, anticancer, and material science. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its therapeutic efficacy.

One of the key findings in recent research is the compound's notable antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3,6-Dibromo-N-(2-ethylhexyl)phthalimide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) in the range of 2–8 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings suggest its potential as a lead compound for developing new antibiotics, particularly in the face of rising antibiotic resistance.

In the realm of anticancer research, preliminary investigations have highlighted the compound's cytotoxic effects against several cancer cell lines. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3,6-Dibromo-N-(2-ethylhexyl)phthalimide induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. The study also noted a synergistic effect when the compound was combined with conventional chemotherapeutic agents, such as doxorubicin, suggesting its potential as an adjunct therapy. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthetic accessibility of 3,6-Dibromo-N-(2-ethylhexyl)phthalimide has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized two-step synthesis route starting from commercially available phthalic anhydride. The process achieved an overall yield of 78% with high purity (>99%), making it scalable for industrial applications. This advancement is particularly relevant for the material science sector, where the compound is being explored as a flame retardant and plasticizer due to its thermal stability and low toxicity.

Despite these promising developments, challenges remain in the clinical translation of 3,6-Dibromo-N-(2-ethylhexyl)phthalimide. Pharmacokinetic studies are still in the early stages, and the compound's metabolic stability, bioavailability, and potential off-target effects need further investigation. Additionally, regulatory considerations regarding its environmental impact, particularly its persistence and bioaccumulation potential, must be addressed before widespread adoption.

In conclusion, 3,6-Dibromo-N-(2-ethylhexyl)phthalimide (CAS: 863027-98-9) represents a versatile compound with significant potential across multiple domains. Its antimicrobial and anticancer properties, coupled with its synthetic feasibility, make it a compelling candidate for further research and development. Future studies should prioritize in vivo validation, pharmacokinetic profiling, and environmental risk assessment to fully realize its therapeutic and industrial applications.